Cas no 2361712-10-7 (Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate)

• Product Name: Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate
• CAS No: 2361712-10-7
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5413787
• PubChem ID: 145906674
• Update Time: 2025-10-30

Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[2-(N-methylprop-2-enamido)acetyl]piperidine-3-carboxylate
• EN300-26577244
• Z2517211908
• 2361712-10-7
• Ethyl 1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidine-3-carboxylate
• Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate

• Inchi： 1S/C14H22N2O4/c1-4-12(17)15(3)10-13(18)16-8-6-7-11(9-16)14(19)20-5-2/h4,11H,1,5-10H2,2-3H3
• InChI Key： ZBZRXZMJPXUXIK-UHFFFAOYSA-N
• SMILES： N1(C(CN(C)C(=O)C=C)=O)CCCC(C(OCC)=O)C1

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.5±40.0 °C(Predicted)
• pka: -1.02±0.70(Predicted)

Additional information on Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate

Research Brief on Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate (CAS: 2361712-10-7)

Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate (CAS: 2361712-10-7) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidinecarboxylate backbone and acrylamide functional group, has shown promising potential in various therapeutic applications, particularly in the development of targeted covalent inhibitors. Recent studies have explored its synthesis, mechanism of action, and potential applications in drug discovery.

The synthesis of Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate involves a multi-step process that includes the functionalization of the piperidine ring and the introduction of the acrylamide moiety. The compound's structure allows it to act as a Michael acceptor, enabling covalent binding to nucleophilic residues in target proteins. This property is particularly valuable in the design of irreversible inhibitors for enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

Recent research has focused on optimizing the synthetic route to improve yield and purity, as well as on elucidating the compound's pharmacokinetic and pharmacodynamic properties. Preliminary in vitro studies have demonstrated its ability to selectively inhibit specific protein targets, with minimal off-target effects. These findings suggest that Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate could serve as a valuable scaffold for the development of next-generation therapeutics.

In addition to its potential as a therapeutic agent, this compound has also been investigated for its utility in chemical biology research. Its ability to form covalent adducts with proteins makes it a useful tool for studying protein-ligand interactions and for the development of activity-based probes. Researchers have employed this compound in proteomic studies to identify and characterize novel drug targets, further highlighting its versatility.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical properties and biological activity make it a compelling candidate for continued investigation in the field of medicinal chemistry.

In conclusion, Ethyl 1-[2-[methyl(1-oxo-2-propen-1-yl)amino]acetyl]-3-piperidinecarboxylate (CAS: 2361712-10-7) represents a promising avenue for drug discovery and chemical biology research. Its ability to covalently modify target proteins, combined with its synthetic accessibility, positions it as a valuable tool for both therapeutic development and fundamental research. Future studies will likely focus on optimizing its pharmacological profile and exploring its potential in treating various diseases.